Cas no 50848-64-1 (geranyl geranyl bromide)

geranyl geranyl bromide structure
geranyl geranyl bromide structure
geranyl geranyl bromide
50848-64-1
C20H33Br
353.380025625229
934371
11175640

geranyl geranyl bromide Properties

Names and Identifiers

    • geranyl geranyl bromide
    • (2E,6E,10E)-1-bromo-2,6,10,14-tetramethylhexadeca-2,6,10,14-tetraene
    • (2E,6E,10E)-geranylgeranyl bromide
    • (all-E)-geranylgeranyl bromide
    • 1-(2-Brom-aethoxy)-2-butoxy-aethan
    • 1-bromo-2-(2-butoxyethoxy)ethane
    • 1-bromo-2-(2-butoxyethoxy)-ethane
    • 1-bromo-3,6-dioxadecane
    • 1-bromo-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraene
    • 2-bromoethyl 2-butoxyethyl ether
    • AC1L68SL
    • AC1Q280K
    • all-trans-geranylgeranyl
    • CTK1H3700
    • NSC97212
    • all-trans-Geranylgeranyl bromide
    • 106430-04-0
    • 50848-64-1
    • 1-BROMO-3,7,11,15-TETRAMETHYLHEXADECA-2,6,10,14-TETRAENE
    • geranylgeranyl bromide
    • SCHEMBL1586840
    • (2E,6E,10E)-1-Bromo-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraene
    • SCHEMBL158315
    • ZVEPYMVWPAGTKY-QIRCYJPOSA-N
    • geranyl geranylbromide
    • GERANYL GERANYL BROMIDE
    • +Expand
    • ZVEPYMVWPAGTKY-QIRCYJPOSA-N
    • InChI=1S/C20H33Br/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-21/h9,11,13,15H,6-8,10,12,14,16H2,1-5H3/b18-11+,19-13+,20-15+
    • BrC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CCC=C(C)C

Computed Properties

  • 352.17656g/mol
  • 0
  • 0
  • 10
  • 352.17656g/mol
  • 21
  • 390
  • 0
  • 0
  • 0
  • 3
  • 0
  • 1
  • 8.1
  • 0Ų

Experimental Properties

  • Insuluble (1.4E-5 g/L) (25 ºC),
  • 1.022±0.06 g/cm3 (20 ºC 760 Torr),

geranyl geranyl bromide Related Literature

  • 1. Carotenoids and related compounds. Part XV. The structure and synthesis of phytoene, phytofluene, ζ-carotene, and neurosporene
    J. B. Davis,L. M. Jackman,P. T. Siddons,B. C. L. Weedon J. Chem. Soc. C 1966 2154
  • 2. General routes to 4-methyl-2-substituted-furans: a total synthesis of pleraplysillin-2, a metabolite of the sponge, Pleraplysilla spinifera
    David W. Knight,David C. Rustidge J. Chem. Soc. Perkin Trans. 1 1981 679
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